Cas no 1005296-99-0 (4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

4-Methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is a pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy group at the 4-position and bis(4-methylphenyl) substituents, contributing to its unique reactivity and binding properties. The compound's dihydropyridazine core and carboxamide functionality make it a versatile intermediate for synthesizing heterocyclic compounds. Its stability under standard conditions and moderate solubility in organic solvents facilitate handling in laboratory settings. This molecule may serve as a scaffold for developing enzyme inhibitors or bioactive agents due to its rigid framework and hydrogen-bonding capabilities. Further studies are required to explore its full pharmacological or agrochemical potential.

4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide structure

1005296-99-0 structure

Product name:4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

CAS No:1005296-99-0

MF:C₂₀H₁₉N₃O₃

MW:349.383164644241

CID:5981684

PubChem ID:18568924

4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
- 4-methoxy-N,1-bis(4-methylphenyl)-6-oxopyridazine-3-carboxamide
- F2213-0509
- 1005296-99-0
- 4-methoxy-6-oxo-N,1-di-p-tolyl-1,6-dihydropyridazine-3-carboxamide
- AKOS004953024
- CCG-311922
- Inchi： 1S/C20H19N3O3/c1-13-4-8-15(9-5-13)21-20(25)19-17(26-3)12-18(24)23(22-19)16-10-6-14(2)7-11-16/h4-12H,1-3H3,(H,21,25)
- InChI Key： PEAAERVXCASMOI-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(C)C=C2)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

Exact Mass: 349.14264148g/mol
Monoisotopic Mass: 349.14264148g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 597
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 71Å²
XLogP3: 3.2

4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2213-0509-1mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2213-0509-2mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2213-0509-20mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	20mg	$99.0	2023-05-16
Life Chemicals	F2213-0509-5μmol	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2213-0509-20μmol	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2213-0509-3mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2213-0509-25mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	25mg	$109.0	2023-05-16
Life Chemicals	F2213-0509-10mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	10mg	$79.0	2023-05-16
Life Chemicals	F2213-0509-15mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	15mg	$89.0	2023-05-16
Life Chemicals	F2213-0509-4mg	4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide	1005296-99-0	90%+	4mg	$66.0	2023-05-16

4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Related Literature

1. Challenges for the future of tandem photovoltaics on the path to terawatt levels: a technology review

Energy Environ. Sci., 2021,14, 3840-3871
2. Boosting reverse intersystem crossing by increasing donors in triarylboron/phenoxazine hybrids: TADF emitters for high-performance solution-processed OLEDs†

Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
3. Ca- and Sr-tetrafluoroisophthalates: mechanochemical synthesis, characterization, and ab initio structure determination†

Gudrun Scholz,Ana Guilherme Buzanich,Stefan Reinsch,Franziska Emmerling,Erhard Kemnitz Dalton Trans., 2017,46, 6003-6012
4. Battery/supercapacitor hybrid via non-covalent functionalization of graphene macro-assemblies†

P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
5. Characteristics of the transformation frequency at the tumor promotion stage of airborne particulate and gaseous matter at ten sites in Japan

Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040

Additional information on 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

4-Methoxy-N,1-Bis(4-Methylphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide: A Comprehensive Overview

The compound 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1005296-99-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its mechanisms of action and potential applications, making it a subject of interest for researchers worldwide.

Chemical Structure and Synthesis

The molecular structure of 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is characterized by a dihydropyridazine ring system with substituents that include a methoxy group, two methylphenyl groups, and a carboxamide moiety. The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents and improve yield rates.

Biological Activity and Pharmacological Properties

Recent studies have demonstrated that 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits potent biological activity in various in vitro and in vivo models. For instance, it has shown significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, the compound has been found to possess antioxidant activity, which could be beneficial in combating oxidative stress-related diseases.

One of the most promising applications of this compound is its potential as a therapeutic agent for neurodegenerative disorders. Preclinical studies suggest that it may protect neurons from damage caused by oxidative stress and inflammation. Furthermore, its ability to cross the blood-brain barrier makes it a strong candidate for brain-targeted therapies.

Applications in Materials Science

Beyond its pharmacological applications, 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has also been explored for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into light-emitting diodes (LEDs) and solar cells to enhance their efficiency.

Future Directions and Research Opportunities

The future of 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide lies in further exploration of its therapeutic potential and material applications. Ongoing clinical trials aim to evaluate its safety and efficacy in treating chronic inflammatory diseases and neurodegenerative conditions. Additionally, researchers are investigating methods to scale up its production for industrial applications while maintaining high purity standards.

In conclusion, 4-methoxy-N,1-bis(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 1005296-99-0) represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties and promising biological activities position it as a key compound for future advancements in medicine and materials science.